2-[4-(6-Pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C21H19N7O/c29-21-15-20(23-18-6-2-4-10-28(18)21)27-13-11-26(12-14-27)19-8-7-17(24-25-19)16-5-1-3-9-22-16/h1-10,15H,11-14H2
• InChI Key: JORICZJZWNEGFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C4=CC(=O)N5C=CC=CC5=N4
• Molecular Formula: C21H19N7O
• Molecular Weight: 385.4 g/mol

Description

The compound “2-[4-(6-Pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]pyrido[1,2-a]pyrimidin-4-one” is a novel heterocyclic compound. It is a derivative of pyrimidine, a moiety known for its wide range of pharmacological activities. This compound has been designed and synthesized as part of a series of novel 2-(pyridin-2-yl) pyrimidine derivatives.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. In one study, a series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed and synthesized. The synthesis process involved a nucleophilic substitution reaction. In another study, a Diels–Alder reaction was used between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate, leading to the formation of the correspondent compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a nucleophilic substitution reaction and a Diels–Alder reaction. The Diels–Alder reaction led to the formation of the correspondent compound, which was then converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature.